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Compound of Interest

Compound Name: 1,3,6-Trichloroisoquinoline

Cat. No.: B1394205

An In-depth Technical Guide to 1,3,6-Trichloroisoquinoline: Synthesis, Properties, and
Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 1,3,6-trichloroisoquinoline, a
halogenated heterocyclic compound of significant interest to researchers in medicinal chemistry
and drug development. While publicly available data on this specific molecule is limited, this
document consolidates known information and presents a scientifically grounded framework for
its synthesis, characterization, and potential applications. By analyzing the chemistry of related
isoquinoline derivatives, this guide offers field-proven insights into plausible synthetic routes,
key chemical reactions, and strategies for leveraging this scaffold in the development of novel
therapeutic agents. All protocols are designed to be self-validating, emphasizing the causality
behind experimental choices to empower researchers in their work.

Introduction to 1,3,6-Trichloroisoquinoline

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural
backbone of numerous natural products and synthetic compounds with a broad spectrum of
pharmacological activities, including anticancer, anesthetic, and antihypertensive effects[1][2]
[3]. The introduction of halogen substituents, such as chlorine, can significantly modulate a
molecule's physicochemical properties and biological activity, often enhancing membrane
permeability, metabolic stability, and binding affinity to protein targets.
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1,3,6-Trichloroisoquinoline (CAS No: 1053658-49-3) is a poly-substituted isoquinoline that
serves as a versatile chemical intermediate. The strategic placement of three chlorine atoms
offers multiple reactive sites for further functionalization, making it an attractive starting material
for the generation of diverse molecular libraries aimed at discovering new bioactive
compounds. This guide will detail its known properties, propose a robust synthetic pathway,
explore its chemical reactivity, and discuss its potential as a foundational building block in drug
discovery programs.

Physicochemical and Safety Profile

Accurate characterization is the cornerstone of any chemical research. The known properties of
1,3,6-trichloroisoquinoline are summarized below, providing essential data for its handling,
characterization, and use in synthetic applications.

Core Properties

The fundamental physicochemical data for 1,3,6-trichloroisoquinoline are presented in Table
1. This information is critical for reaction planning, purification, and analytical characterization.
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Property Value Source(s)
CAS Number 1053658-49-3 [4][5][6]
Molecular Formula CoH4CIsN [41[6]
Molecular Weight 232.49 g/mol [41[6]
Physical Form Solid [41[6]
Melting Point 125-129 °C [4]
Boiling Point Data not publicly available
Expected to be soluble in
common organic solvents
Solubility (e.g., Dichloromethane, Inferred from structure
Chloroform, Ethyl Acetate).
Insoluble in water.
Purity Typically available at 297% [4]16]
IQEHNPFLYOSKCB-
InChl Key [4]

UHFFFAOYSA-N

Safety and Handling

1,3,6-Trichloroisoquinoline is classified as a hazardous substance and must be handled with
appropriate precautions in a well-ventilated chemical fume hood.

¢ GHS Pictograms:

o w.alt text

(Acute Toxicity)

o wialt text

(Corrosion)

« Signal Word:Danger[4]
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e Hazard Statements:[4]

H301: Toxic if swallowed.

o

H315: Causes skin irritation.

[¢]

[¢]

H318: Causes serious eye damage.

[e]

H335: May cause respiratory irritation.

o

H413: May cause long lasting harmful effects to aquatic life.

o Precautionary Measures:[4]

[e]

Wear protective gloves, clothing, eye protection, and face protection.

[e]

Avoid breathing dust.

o

Wash skin thoroughly after handling.

[¢]

Do not eat, drink or smoke when using this product.

[¢]

If swallowed, immediately call a POISON CENTER or doctor.

[e]

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Proposed Synthesis Pathway

While a specific, published synthesis for 1,3,6-trichloroisoquinoline is not readily available, a
plausible and robust multi-step pathway can be constructed based on well-established
transformations in isoquinoline chemistry, such as the Bischler-Napieralski reaction followed by
chlorination steps[7][8]. The proposed workflow starts from a commercially available substituted
phenethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isoquinoline - Wikipedia [en.wikipedia.org]

2. Exploring the Chemistry and Applications of Isoquinoline - Amerigo Scientific
[amerigoscientific.com]

e 3. ijpsjournal.com [ijpsjournal.com]

e 4.1,3,6-Trichloroisoquinoline 97 1053658-49-3 [sigmaaldrich.com]
e 5.1,3,6-Trichloroisoquinoline 97 1053658-49-3 [sigmaaldrich.com]
e 6. 1,3,6-Trichloroisoquinoline | CymitQuimica [cymitquimica.com]

e 7. Synthesis, Reactions and Medicinal Uses of Isoquinoline | Pharmaguideline
[pharmaguideline.com]

» 8. Searching for New Biologically Active Compounds Derived from Isoquinoline Alkaloids
[mdpi.com]

« To cite this document: BenchChem. [1,3,6-Trichloroisoquinoline CAS number and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394205#1-3-6-trichloroisoquinoline-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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